mGluR5
  • DMeOB
    DMeOB
    • Cat. No.:
    • B1663687
    • CAS No.:
    • 40252-74-2
    • Molecular Formula:
    • C16H16N2O2
    • Molecular Weight:
    • 268.31 g/mol
    Description
    Negative allosteric modulator of the metabotropic glutamate receptor mGlu5;  displays reversible non-competitive inhibition of mGlu5-mediated responses (IC50 = 3 μM).
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  • AZD 9272
    AZD 9272
    • Cat. No.:
    • B1666246
    • CAS No.:
    • 327056-26-8
    • Molecular Formula:
    • C14H6F2N4O
    • Molecular Weight:
    • 284.22 g/mol
    Description
    an mGluR5 antagonist
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  • Adx 47273
    Adx 47273
    • Cat. No.:
    • B1666623
    • CAS No.:
    • 851881-60-2
    • Molecular Formula:
    • C20H17F2N3O2
    • Molecular Weight:
    • 369.4 g/mol
    Description
    ADX-47273 is a positive allosteric modulator of metabotropic glutamate receptor 5 (mGluR5) with EC50 values of 0.17 and 0.23 μM for potentiation of glutamate activity in HEK293 cells expressing rat mGluR5 and pr...
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  • Nefiracetam
    Nefiracetam
    • Cat. No.:
    • B1678012
    • CAS No.:
    • 77191-36-7
    • Molecular Formula:
    • C14H18N2O2
    • Molecular Weight:
    • 246.30 g/mol
    Description
    Nefiracetam is an organooxygen compound and an organonitrogen compound. It is functionally related to an alpha-amino acid.
    Nefiracetam has been used in trials studying the treatment of Alzheimer's Disease.
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  • Nps 2390
    Nps 2390
    • Cat. No.:
    • B1680074
    • CAS No.:
    • 226878-01-9
    • Molecular Formula:
    • C19H21N3O
    • Molecular Weight:
    • 307.4 g/mol
    Description
    Metabotropic glutamate receptors (mGluRs), mediate excitatory synaptic transmission in the central nervous system. Potent and selective antagonists of the type I mGluRs (mGluR1 and mGluR5) are of interest as nov...
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  • MFZ 10-7
    MFZ 10-7
    • Cat. No.:
    • B2454338
    • CAS No.:
    • 1224431-15-5; 1779796-36-9
    • Molecular Formula:
    • C15H10ClFN2
    • Molecular Weight:
    • 272.71
    Description
    MFZ 10-7 is a useful research compound. Its molecular formula is C15H10ClFN2 and its molecular weight is 272.71. The purity is usually 95%.
    BenchChem offers high-quality MFZ 10-7 suitable for many research ...
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  • PF-06422913
    PF-06422913
    • Cat. No.:
    • B15616574
    • CAS No.:
    • Molecular Formula:
    • C18H13F3N6O
    • Molecular Weight:
    • 386.3 g/mol
    Description
    PF-06422913 is a useful research compound. Its molecular formula is C18H13F3N6O and its molecular weight is 386.3 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PF-06422913 suitable for man...
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  • VU6043653
    VU6043653
    • Cat. No.:
    • B15617727
    • CAS No.:
    • Molecular Formula:
    • C16H14FN5O2
    • Molecular Weight:
    • 327.31 g/mol
    Description
    VU6043653 is a useful research compound. Its molecular formula is C16H14FN5O2 and its molecular weight is 327.31 g/mol. The purity is usually 95%.
    BenchChem offers high-quality VU6043653 suitable for many r...
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  • VU0424465
    VU0424465
    • Cat. No.:
    • B15619519
    • CAS No.:
    • Molecular Formula:
    • C19H19FN2O2
    • Molecular Weight:
    • 326.4 g/mol
    Description
    VU0424465 is a useful research compound. Its molecular formula is C19H19FN2O2 and its molecular weight is 326.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality VU0424465 suitable for many re...
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  • VU0364289
    VU0364289
    • Cat. No.:
    • B15620034
    • CAS No.:
    • Molecular Formula:
    • C20H21N3O2
    • Molecular Weight:
    • 335.4 g/mol
    Description
    VU0364289 is a useful research compound. Its molecular formula is C20H21N3O2 and its molecular weight is 335.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality VU0364289 suitable for many res...
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